Cas no 195044-13-4 (6-(tert-butoxy)pyridine-2-carbaldehyde)

• Product Name: 6-(tert-butoxy)pyridine-2-carbaldehyde
• CAS No: 195044-13-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD03426051
• CID: 855248
• PubChem ID: 2761008
• Update Time: 2025-04-19

6-(tert-butoxy)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(tert-Butoxy)picolinaldehyde
• 6-tert-Butoxypyridine-2-carboxaldehyde
• 2-tert-butoxy-6-pyridine carboxaldehyde
• 6-(tert-Butoxy)-2-formylpyridine
• 6-(tert-butoxy)pyridine-2-carboxaldehyde
• 6-tert-butoxy-pyridin-2-carbaldehyde
• AC1MC3YT
• Ambpe2003734
• CTK0E1022
• 6-(tert-Butoxy)
• 6-(1,1-dimethylethoxy)-2-pyridinecarboxaldehyde
• 6-(tert-butoxy)pyridine-2-carbaldehyde
• SB53989
• DB-065872
• AS-60400
• SCHEMBL3280107
• 2-Pyridinecarboxaldehyde, 6-(1,1-dimethylethoxy)-
• AKOS006228811
• 6-tert-Butoxypyridine-2-carboxaldehyde, AldrichCPR
• CS-0312222
• VHA04413
• 6-tert-butoxypicolinaldehyde
• MGCFGUKZOQKUSP-UHFFFAOYSA-N
• F81465
• DTXSID50375472
• MFCD03426051
• 6-Tert-butoxypyridine-2-carbaldehyde
• 195044-13-4
• 6-[(2-methylpropan-2-yl)oxy]pyridine-2-carbaldehyde

• MDL： MFCD03426051
• Inchi： 1S/C10H13NO2/c1-10(2,3)13-9-6-4-5-8(7-12)11-9/h4-7H,1-3H3
• InChI Key： MGCFGUKZOQKUSP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)N=1)C(C)(C)C

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

6-(tert-butoxy)pyridine-2-carbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT